Cas no 21327-31-1 (O,O-diethyl O-(6-methyl-2-oxo-1-propyl-1,2-dihydropyridin-4-yl) phosphorothioate)

• Product Name: O,O-diethyl O-(6-methyl-2-oxo-1-propyl-1,2-dihydropyridin-4-yl) phosphorothioate
• CAS No: 21327-31-1
• MF: C₁₃H₂₂NO₄PS
• MW: 319.356843471527
• CID: 1400825
• PubChem ID: 210586
• Update Time: 2025-04-20

O,O-diethyl O-(6-methyl-2-oxo-1-propyl-1,2-dihydropyridin-4-yl) phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O,O-diethyl O-(6-methyl-2-oxo-1-propyl-1,2-dihydropyridin-4-yl) phosphorothioate
• 1-Propyl-6-methyl-4-(diethylthiophosphoryl)-2-pyridone
• AI3-27631
• DTXSID80943880
• Phosphorothioic acid, O-(1,2-dihydro-6-methyl-2-oxo-1-propyl-4-pyridinyl) O,O-diethyl ester
• MC 3118
• Phosphorothioic acid, O,O-diethyl ester, O-ester with 4-hydroxy-6-methyl-1-propyl-2(1H)-pyridone
• 21327-31-1

• Inchi： 1S/C13H22NO4PS/c1-5-8-14-11(4)9-12(10-13(14)15)18-19(20,16-6-2)17-7-3/h9-10H,5-8H2,1-4H3
• InChI Key： HKRGNMRSLBMGGM-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OCC)OC1=CC(N(C(C)=C1)CCC)=O

Computed Properties

• Exact Mass: 319.10086
• Monoisotopic Mass: 319.10071635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• PSA: 48